![molecular formula C18H21IN2O B4653537 N-{4-[(diethylamino)methyl]phenyl}-3-iodobenzamide](/img/structure/B4653537.png)
N-{4-[(diethylamino)methyl]phenyl}-3-iodobenzamide
Overview
Description
N-{4-[(diethylamino)methyl]phenyl}-3-iodobenzamide, also known as [125I]IBZM, is a radioligand used in scientific research to study dopamine D2 receptors in the brain.
Mechanism of Action
[125I]IBZM binds specifically to dopamine D2 receptors in the brain. It competes with endogenous dopamine for binding to these receptors, allowing researchers to measure the density and affinity of dopamine D2 receptors in vivo and in vitro. The binding of [125I]IBZM to dopamine D2 receptors can be visualized using autoradiography or positron emission tomography (PET) imaging.
Biochemical and Physiological Effects:
[125I]IBZM has no known biochemical or physiological effects on the body. It is used solely as a research tool to study dopamine D2 receptors in the brain.
Advantages and Limitations for Lab Experiments
[125I]IBZM has several advantages for lab experiments. It has a high affinity for dopamine D2 receptors, allowing for accurate measurement of receptor density and affinity. It also has a long half-life, allowing for extended imaging and measurement periods. However, [125I]IBZM has some limitations as well. It requires specialized equipment and expertise to synthesize and handle, and it cannot be used in human subjects due to its radioactive properties.
Future Directions
There are several future directions for the use of [125I]IBZM in scientific research. One area of interest is the study of dopamine D2 receptor function in various neurological and psychiatric disorders. Another area of interest is the development of new radioligands with improved properties, such as increased selectivity and decreased radiation exposure. Additionally, [125I]IBZM could be used in combination with other imaging techniques, such as magnetic resonance imaging (MRI) or computed tomography (CT), to provide a more comprehensive understanding of dopamine D2 receptor function in the brain.
Scientific Research Applications
[125I]IBZM is widely used in scientific research to study dopamine D2 receptors in the brain. It is used as a radioligand to measure the density and affinity of dopamine D2 receptors in vivo and in vitro. This information is important for understanding the role of dopamine D2 receptors in various neurological and psychiatric disorders, such as schizophrenia, Parkinson's disease, and addiction.
properties
IUPAC Name |
N-[4-(diethylaminomethyl)phenyl]-3-iodobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21IN2O/c1-3-21(4-2)13-14-8-10-17(11-9-14)20-18(22)15-6-5-7-16(19)12-15/h5-12H,3-4,13H2,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRLLFLGFFVYWRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21IN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.